Tert-butyl 2-amino-2-(2,5-difluorophenyl)propanoate

• IUPAC Name: tert-butyl 2-amino-2-(2,5-difluorophenyl)propanoate
• InChI: InChI=1S/C13H17F2NO2/c1-12(2,3)18-11(17)13(4,16)9-7-8(14)5-6-10(9)15/h5-7H,16H2,1-4H3
• InChI Key: NJPOJBMAYDRMHD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(C)(C1=C(C=CC(=C1)F)F)N
• Molecular Formula: C13H17F2NO2
• Molecular Weight: 257.28 g/mol

Description

Tert-butyl 2-amino-2-(2,5-difluorophenyl)propanoate, also known as TDBPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Tert-butyl 2-amino-2-(2,5-difluorophenyl)propanoate is not fully understood, but it is believed to involve the inhibition of cell proliferation and induction of apoptosis in cancer cells. Tert-butyl 2-amino-2-(2,5-difluorophenyl)propanoate has also been shown to interact with metal ions, which may contribute to its catalytic properties.
Biochemical and Physiological Effects:
Tert-butyl 2-amino-2-(2,5-difluorophenyl)propanoate has been shown to exhibit low toxicity in vitro, making it a promising candidate for further development as a therapeutic agent. However, its long-term effects on human health are not yet known.

Advantages and Limitations for Lab Experiments

Tert-butyl 2-amino-2-(2,5-difluorophenyl)propanoate has several advantages for use in lab experiments, including its ease of synthesis and low toxicity. However, its limited solubility in water and other common solvents may pose challenges for certain applications.

Future Directions

There are several future directions for research on Tert-butyl 2-amino-2-(2,5-difluorophenyl)propanoate, including its further development as an anticancer agent, its use as a building block for the synthesis of new materials, and its application in catalysis. Additionally, further studies are needed to fully understand the mechanism of action and long-term effects of Tert-butyl 2-amino-2-(2,5-difluorophenyl)propanoate on human health.
In conclusion, Tert-butyl 2-amino-2-(2,5-difluorophenyl)propanoate is a promising compound with potential applications in various fields. Its ease of synthesis, low toxicity, and potential therapeutic properties make it an attractive candidate for further research and development.

Synthesis Methods

Tert-butyl 2-amino-2-(2,5-difluorophenyl)propanoate can be synthesized through a multistep process, which involves the reaction of tert-butyl acrylate with 2,5-difluorophenyl boronic acid, followed by the addition of lithium diisopropylamide and N,N-dimethylformamide. The resulting intermediate is then treated with sodium hydride and 2-aminoethanol to yield Tert-butyl 2-amino-2-(2,5-difluorophenyl)propanoate.

Scientific Research Applications

Tert-butyl 2-amino-2-(2,5-difluorophenyl)propanoate has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, Tert-butyl 2-amino-2-(2,5-difluorophenyl)propanoate has been shown to exhibit antitumor activity in vitro, making it a promising candidate for further development as an anticancer agent. In materials science, Tert-butyl 2-amino-2-(2,5-difluorophenyl)propanoate has been used as a building block for the synthesis of metal-organic frameworks, which have potential applications in gas storage and separation. In catalysis, Tert-butyl 2-amino-2-(2,5-difluorophenyl)propanoate has been used as a ligand in the synthesis of chiral catalysts for asymmetric reactions.